Cas no 79-70-9 (3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)-)

3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)- structure
79-70-9 structure
3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)-
79-70-9
C14H22O
206.32388
563410

3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)- Properties

Names and Identifiers

    • 3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)-
    • (E)-4-(2,5,6,6-tetramethylcyclohexen-1-yl)but-3-en-2-one
    • BETA-N-METHYLIONONE
    • &#946
    • 2-Methyl-&#946
    • 4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)-3-buten-2-one
    • 4-(2,6,6-Trimethylcyclohex-1-ene-1-yl)-but-3-ene-2-one
    • 6-Methyl-&#946
    • beta-Irone
    • -ionone
    • -Ionone, 6-methyl-
    • -Irone
    • -Methylionone
    • NSC 402758
    • +Expand
    • BGKCUGPVLVNPSG-UHFFFAOYSA-N
    • InChI=1S/C14H22O/c1-10-6-7-11(2)14(4,5)13(10)9-8-12(3)15/h8-9,11H,6-7H2,1-5H3
    • C1CC(=C(C([C@@H]1C)(C)C)/C=C/C(=O)C)C

Computed Properties

  • 206.16716
  • 0
  • 1
  • 15
  • 4.158

Experimental Properties

  • 17.07
  • nD21 1.5178; nD25 1.5162
  • bp0.1 85-90°; bp0.7 99-104°; bp11 125°
  • D20 +59° (CH2Cl2)
  • d421 0.9434

3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)- Synthesis

Synthetic Circuit 1

6754-31-0 6754-31-0
79-70-9 79-70-9
79-69-6 79-69-6
Reaction Conditions
Reference
Synthesis of irone
Liu, Xiaogeng; et al, Xiangliao Xiangjing Huazhuangpin, 2001, (2), 5-7

Synthetic Circuit 2

133943-65-4 133943-65-4
133943-64-3 133943-64-3
79-70-9 79-70-9
599-45-1 599-45-1
79-69-6 79-69-6
Reaction Conditions
1.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

Synthetic Circuit 3

133943-64-3 133943-64-3
79-70-9 79-70-9
79-69-6 79-69-6
79-68-5 79-68-5
Reaction Conditions
1.1 Reagents: Citral Solvents: Dichloromethane ;  45 min, < -70 °C
1.2 Reagents: Sodium bicarbonate
Reference
Synthesis of irone by cyclization reaction
Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Synthetic Circuit 4

133943-63-2 133943-63-2
79-70-9 79-70-9
599-45-1 599-45-1
79-69-6 79-69-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol
2.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

Synthetic Circuit 5

3548-78-5 3548-78-5
75-11-6 75-11-6
79-70-9 79-70-9
79-69-6 79-69-6
79-68-5 79-68-5
Reaction Conditions
1.1 Reagents: Copper ,  Zinc Solvents: Diethyl ether ,  Dichloromethane ;  6 h, rt → 35 °C
2.1 Reagents: Citral Solvents: Dichloromethane ;  45 min, < -70 °C
2.2 Reagents: Sodium bicarbonate
Reference
Synthesis of irone by cyclization reaction
Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Synthetic Circuit 6

133943-62-1 133943-62-1
79-70-9 79-70-9
599-45-1 599-45-1
79-69-6 79-69-6
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  Hydroquinone ,  Propane, 2-methoxy- ,  Isooctane
2.1 Reagents: Sodium hydroxide Solvents: Methanol
3.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

Synthetic Circuit 7

5392-40-5 5392-40-5
67-64-1 67-64-1
79-70-9 79-70-9
79-69-6 79-69-6
79-68-5 79-68-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Acetone ;  4 h, 45 °C
1.2 Solvents: Acetic acid ;  pH 6 - 7
2.1 Reagents: Copper ,  Zinc Solvents: Diethyl ether ,  Dichloromethane ;  6 h, rt → 35 °C
3.1 Reagents: Citral Solvents: Dichloromethane ;  45 min, < -70 °C
3.2 Reagents: Sodium bicarbonate
Reference
Synthesis of irone by cyclization reaction
Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Synthetic Circuit 8

133943-60-9 133943-60-9
79-70-9 79-70-9
599-45-1 599-45-1
79-69-6 79-69-6
Reaction Conditions
1.1 Reagents: Triethylamine ,  Sodium Solvents: Diethyl ether
2.1 Reagents: p-Toluenesulfonic acid ,  Hydroquinone ,  Propane, 2-methoxy- ,  Isooctane
3.1 Reagents: Sodium hydroxide Solvents: Methanol
4.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

Synthetic Circuit 9

29171-20-8 29171-20-8
67-66-3 67-66-3
79-70-9 79-70-9
599-45-1 599-45-1
79-69-6 79-69-6
Reaction Conditions
1.1 Reagents: Benzyltriethylammonium chloride ,  Sodium hydroxide
2.1 Reagents: Triethylamine ,  Sodium Solvents: Diethyl ether
3.1 Reagents: p-Toluenesulfonic acid ,  Hydroquinone ,  Propane, 2-methoxy- ,  Isooctane
4.1 Reagents: Sodium hydroxide Solvents: Methanol
5.1 Reagents: Boron trifluoride Solvents: Toluene
Reference
Process for the preparation of irones
, European Patent Organization, , ,

3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)- Raw materials

3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)- Preparation Products

3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)- Related Literature

79-70-9 (3-Buten-2-one,4-(2,5,6,6-tetramethyl-1-cyclohexen-1-yl)-) Related Products

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